Cas no 2228234-32-8 (1-1-(5-bromopyrimidin-2-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(5-bromopyrimidin-2-yl)cyclopropylethan-1-one
• CAS No: 2228234-32-8
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• CID: 6056248
• PubChem ID: 165885442
• Update Time: 2025-07-22

1-1-(5-bromopyrimidin-2-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(5-bromopyrimidin-2-yl)cyclopropylethan-1-one
• 1-[1-(5-bromopyrimidin-2-yl)cyclopropyl]ethan-1-one
• EN300-1925978
• 2228234-32-8

• Inchi： 1S/C9H9BrN2O/c1-6(13)9(2-3-9)8-11-4-7(10)5-12-8/h4-5H,2-3H2,1H3
• InChI Key： PEQOAOOTIRLZLS-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2(C(C)=O)CC2)=NC=1

Computed Properties

• Exact Mass: 239.98983g/mol
• Monoisotopic Mass: 239.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42.8Ų

Additional information on 1-1-(5-bromopyrimidin-2-yl)cyclopropylethan-1-one

Chemical Profile of 1-1-(5-bromopyrimidin-2-yl)cyclopropylethan-1-one (CAS No: 2228234-32-8)

1-1-(5-bromopyrimidin-2-yl)cyclopropylethan-1-one, identified by its Chemical Abstracts Service (CAS) number 2228234-32-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic ketone features a unique structural motif combining a cyclopropyl group with a brominated pyrimidine moiety, making it a versatile scaffold for the development of biologically active molecules.

The structural composition of this compound includes a cyclopropyl ring attached to an acetyl group, which is further linked to a pyrimidine ring substituted at the 5-position with a bromine atom. This specific arrangement imparts distinct electronic and steric properties that are highly valuable in drug design. The cyclopropyl group, known for its rigid three-membered ring structure, can influence the conformational flexibility and binding affinity of the molecule, while the brominated pyrimidine segment offers opportunities for further functionalization and interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds incorporating pyrimidine derivatives. Pyrimidines are fundamental components of nucleic acids and have been extensively studied for their role in various biological processes. The introduction of a bromine atom at the 5-position enhances the reactivity of the pyrimidine ring, allowing for diverse chemical modifications such as Suzuki-Miyaura cross-coupling reactions, which are widely used in constructing complex molecular architectures.

The cyclopropylethanone moiety in 1-1-(5-bromopyrimidin-2-yl)cyclopropylethan-1-one contributes to its unique pharmacophoric properties. Cyclopropane-containing compounds have garnered attention due to their ability to modulate enzyme activity and receptor binding. The rigidity of the cyclopropane ring can improve metabolic stability and binding affinity, making such structures attractive for drug development. Moreover, the ketone group provides a site for further derivatization, enabling the creation of libraries of analogs with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of novel heterocyclic compounds like 1-1-(5-bromopyrimidin-2-yl)cyclopropylethan-1-one. These computational tools allow researchers to predict the binding modes and interactions of small molecules with biological targets, thereby accelerating the drug discovery process. The combination of experimental validation and computational analysis has been instrumental in understanding the structure-activity relationships (SAR) of this compound class.

One notable area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, it is possible to modulate these pathways and achieve therapeutic effects. The brominated pyrimidine moiety in 1-1-(5-bromopyrimidin-2-yl)cyclopropylethan-1-one provides a scaffold that can be fine-tuned to interact with active sites or allosteric pockets on kinase enzymes.

Furthermore, the cyclopropyl group can be strategically positioned to occupy spatially constrained regions within protein targets, enhancing binding affinity through van der Waals interactions. This structural feature is particularly relevant for designing inhibitors that require precise spatial complementarity with their biological targets. The ability to modify both the pyrimidine and cyclopropyl moieties allows for extensive exploration of SAR, leading to the identification of lead compounds with improved pharmacokinetic profiles.

In vitro studies have demonstrated that derivatives of 1-1-(5-bromopyrimidin-2-yl)cyclopropylethan-1-one exhibit inhibitory activity against various kinases, including those overexpressed in tumor cells. These findings highlight the compound's potential as a starting point for developing novel anticancer agents. Additionally, its structural features may also make it useful in targeting other diseases associated with aberrant kinase activity.

The synthesis of 1-1-(5-bromopyrimidin-2-yl)cyclopropylethan-1-one involves multi-step organic transformations that showcase modern synthetic methodologies. The preparation typically begins with the functionalization of commercially available precursors such as 5-bromo-pyrimidine and cyclopropanecarboxylic acid derivatives. Advanced techniques like palladium-catalyzed cross-coupling reactions are often employed to construct the desired carbon-carbon bonds efficiently.

The bromine substituent on the pyrimidine ring not only serves as a handle for further chemical modifications but also contributes to the compound's reactivity in various transformations. For instance, it can participate in metal-mediated reactions or undergo selective halogen exchange under specific conditions. This versatility makes 1-1-(5-bromopyrimidin-2-yl)cyclopropylethan-1-one a valuable building block for medicinal chemists seeking to develop novel therapeutics.

As research continues to uncover new biological targets and mechanisms, compounds like 1-1-(5-bromopyrimidin-2-yl)cyclopropylethan-1-one will continue to play a pivotal role in drug discovery efforts. Their unique structural features offer opportunities for innovation across multiple therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The ongoing development of synthetic strategies and computational tools will further enhance our ability to harness these compounds' potential for therapeutic applications.